molecular formula C10H12N2OS B8387587 3-Methoxymethyl-2-methyl-4-thiocyanoaniline

3-Methoxymethyl-2-methyl-4-thiocyanoaniline

Cat. No.: B8387587
M. Wt: 208.28 g/mol
InChI Key: JHINUXWJKCFXLQ-UHFFFAOYSA-N
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Description

3-Methoxymethyl-2-methyl-4-thiocyanoaniline is a useful research compound. Its molecular formula is C10H12N2OS and its molecular weight is 208.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2OS

Molecular Weight

208.28 g/mol

IUPAC Name

[4-amino-2-(methoxymethyl)-3-methylphenyl] thiocyanate

InChI

InChI=1S/C10H12N2OS/c1-7-8(5-13-2)10(14-6-11)4-3-9(7)12/h3-4H,5,12H2,1-2H3

InChI Key

JHINUXWJKCFXLQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1COC)SC#N)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

22.6 g (0.15 mol) of 3-methoxymethyl-2-methylaniline was dissolved in 300 ml of methanol. Then, 36.5 g of sodium thiocyanate was added thereto to obtain a uniform solution. This solution was cooled to 0° C., and 100 ml of a saturated methanol solution of sodium bromide with 25.2 g of bromine was dropwise added thereto so that the reaction temperature did not exceed 5° C. After the dropwise addition, the mixture was stirred at a temperature of not higher than 5° C. for 1 hour and at room temperature for 1 hour to complete the reaction. The reaction solution was poured into 1 liter of water and neutralized with a 5% sodium carbonate aqueous solution. Chloroform was added to extract the oily substance. The chloroform layer was washed with water and a saturated sodium chloride aqueous solution and dried over anhydrous sodium sulfate. Then, the solvent was distilled off under reduced pressure to obtain 29.6 g of the desired product.
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